3-Bromo-1-benzothiophene
Overview
Description
3-Bromo-1-benzothiophene, also known as 3-Bromobenzo[b]thiophene or 3-Bromothianaphthene, is a heteroaryl halide . It is a colorless to yellow to red liquid .
Synthesis Analysis
3-Bromo-1-benzothiophene can be synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner . It undergoes Suzuki-Miyaura reaction with phenylboronic acid (PBA) or 3-thienylboronic acid in the presence of a novel heterogeneous Pd catalyst .
Molecular Structure Analysis
The molecular formula of 3-Bromo-1-benzothiophene is C8H5BrS, and its molecular weight is 213.09 .
Chemical Reactions Analysis
3-Bromo-1-benzothiophene undergoes Suzuki-Miyaura reaction with phenylboronic acid (PBA) or 3-thienylboronic acid in the presence of a novel heterogeneous Pd catalyst .
Physical And Chemical Properties Analysis
3-Bromo-1-benzothiophene has a boiling point of 269 °C/752.5 mmHg (lit.), a density of 1.629 g/mL at 25 °C (lit.), and a refractive index n20/D of 1.668 (lit.) . It is sparingly soluble (0.14 g/L) at 25°C .
Scientific Research Applications
Synthesis of Benzo[b]thiophenes
- Scientific Field: Chemical Science
- Application Summary: 3-Bromo-1-benzothiophene is used in the one-step synthesis of benzo[b]thiophenes by aryne reaction with alkynyl sulfides . This method allows the synthesis of diverse 3-substituted benzothiophenes .
- Methods of Application: The synthesis involves the reaction of aryne intermediates with alkynyl sulfides . The reaction starts from the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates followed by ring-closure .
- Results: A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Synthesis of Benzo[b]thiophene-1,1-dioxides
- Scientific Field: Electrochemical Chemistry
- Application Summary: 3-Bromo-1-benzothiophene is used in the electrochemically-promoted synthesis of benzo[b]thiophene-1,1-dioxides via strained quaternary spirocyclization .
- Methods of Application: The synthesis involves the reaction of sulfonhydrazides with internal alkynes under electrochemical conditions . Upon the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack, the S-migration process was rationalized to lead to the products .
- Results: The method provides a straightforward route that benefits from step- and atom-economy .
Antifungal Activity
- Scientific Field: Medicinal Chemistry
- Application Summary: 3-Bromo-1-benzothiophene is used in the synthesis of di(hetero) arylamines based on the benzo[b]thiophene moiety, which have antifungal activity .
- Results: The synthesized di(hetero) arylamines based on the benzo[b]thiophene moiety have shown antifungal activity .
Pharmacokinetics and Druglikeness
- Scientific Field: Pharmacology
- Application Summary: 3-Bromo-1-benzothiophene is used in the study of pharmacokinetics and druglikeness .
- Results: The results or outcomes obtained are not detailed in the sources .
Synthesis of (benzo[b]thiophen-3-yl)trimethylstannane
- Scientific Field: Organometallic Chemistry
- Application Summary: 3-Bromothianaphthene, another name for 3-Bromo-1-benzothiophene, may be used in the synthesis of (benzo[b]thiophen-3-yl)trimethylstannane .
- Results: The results or outcomes obtained are not detailed in the sources .
Materials Science
- Scientific Field: Materials Science
- Application Summary: Multisubstituted benzothiophenes such as sertaconazole, raloxifene, and DNTT have served in a broad range of research fields including pharmaceutical sciences and materials chemistry .
- Results: The results or outcomes obtained are not detailed in the sources .
Synthesis of Diverse Multisubstituted Benzothiophene Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 3-Bromo-1-benzothiophene is used in the synthesis of diverse multisubstituted benzothiophene derivatives involving a pentacyclic compound . This is achieved by virtue of the good functional group tolerance and versatile C2 functionalizations .
- Methods of Application: The synthesis starts from the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates followed by ring-closure .
- Results: A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner .
Synthesis of Benzothiophene Motifs
- Scientific Field: Electrochemical Chemistry
- Application Summary: 3-Bromo-1-benzothiophene is used in the synthesis of benzothiophene motifs under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes .
- Methods of Application: Upon the formation of a quaternary spirocyclization intermediate by the selective ipso-addition instead of an ortho-attack, the S-migration process was rationalized to lead to the products .
- Results: Computational studies revealed the selectivity and the compatibility of drug molecules showcased the potential application of the protocols .
Safety And Hazards
Future Directions
The development of efficient methods for the construction of benzothiophene and its derivatives is of great importance . The development of radical chemistry offers diverse and unique reaction pathways in synthetic chemistry . The synthetic diversity of the spirocyclic pathway has successfully been demonstrated by the oxidative or reductive dearomative process, as well as by various migratory reactions .
properties
IUPAC Name |
3-bromo-1-benzothiophene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRWDQSRTOOMPMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80223654 | |
Record name | Benzo(b)thiophene, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80223654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-benzothiophene | |
CAS RN |
7342-82-7 | |
Record name | Benzo(b)thiophene, 3-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007342827 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzo(b)thiophene, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80223654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-benzo[b]thiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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